![molecular formula C19H17F2NO4 B6181378 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-2,2-difluoropropanoic acid CAS No. 2613384-14-6](/img/no-structure.png)
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-2,2-difluoropropanoic acid
Description
This compound is an ethyl-substituted MPBA linker derived from 4-hydroxy-3-methoxybenzaldehyde . It can be elongated using standard Fmoc-based solid phase chemistry and linked to supports by standard coupling procedures . The benzylic bond can be cleaved by addition of 90% TFA with appropriate scavengers .
Synthesis Analysis
The synthesis of this compound involves the use of a Waters LC-3000 system consisting of a 484 tunable absorbance detector and a Millipore 745 data module . This system is used for Reverse Phase HPLC UV .Molecular Structure Analysis
The molecular structure of this compound is complex, with a fluorenylmethyloxycarbonyl (Fmoc) group attached to a methylamino group, which is further attached to a difluoropropanoic acid group .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 325.36 . It is a solid at room temperature and has a white to light yellow color . It is soluble in DMSO to a concentration of 100 mg/mL .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-2,2-difluoropropanoic acid' involves the protection of the amine group, followed by the introduction of the fluorenyl group, and then the introduction of the difluoropropanoic acid group.", "Starting Materials": [ "Methylamine", "9H-Fluorene", "Methanol", "Sodium hydride", "2,2-Difluoropropionic acid", "Diethyl ether", "Chloroform", "Triethylamine", "N,N'-Dicyclohexylcarbodiimide", "Dimethylformamide", "Methanesulfonyl chloride", "Sodium bicarbonate", "Ethyl acetate" ], "Reaction": [ "Methylamine is reacted with methanol to form methylammonium methoxide.", "9H-Fluorene is reacted with methylammonium methoxide to form N-methyl-9H-fluoren-9-ylmethanamine.", "N-methyl-9H-fluoren-9-ylmethanamine is reacted with methanesulfonyl chloride to form N-methyl-9H-fluoren-9-ylmethanesulfonamide.", "N-methyl-9H-fluoren-9-ylmethanesulfonamide is reacted with 2,2-difluoropropionic acid in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide to form 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-2,2-difluoropropanoic acid.", "The product is purified using a combination of chloroform and sodium bicarbonate, followed by ethyl acetate and drying with sodium sulfate." ] } | |
CAS No. |
2613384-14-6 |
Molecular Formula |
C19H17F2NO4 |
Molecular Weight |
361.3 |
Purity |
95 |
Origin of Product |
United States |
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